Cas no 1049605-59-5 (2-{Bis(4-chlorophenyl)methoxymethyl}oxirane)

• Product Name: 2-{Bis(4-chlorophenyl)methoxymethyl}oxirane
• CAS No: 1049605-59-5
• MF: C₁₆H₁₄Cl₂O₂
• MW: 309.187162876129
• MDL: MFCD10686686
• CID: 4569653
• PubChem ID: 43810597
• Update Time: 2025-06-10

2-{Bis(4-chlorophenyl)methoxymethyl}oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[[bis(4-chlorophenyl)methoxy]methyl]-
• 2-{Bis(4-chlorophenyl)methoxymethyl}oxirane
• EN300-33600
• 2-{[bis(4-chlorophenyl)methoxy]methyl}oxirane
• 2-[bis(4-chlorophenyl)methoxymethyl]oxirane
• 1049605-59-5
• 2-([bis(4-chlorophenyl)methoxy]methyl)oxirane
• Z358211348

• MDL： MFCD10686686
• Inchi： 1S/C16H14Cl2O2/c17-13-5-1-11(2-6-13)16(20-10-15-9-19-15)12-3-7-14(18)8-4-12/h1-8,15-16H,9-10H2
• InChI Key： GKWPFUSVMXXVND-UHFFFAOYSA-N
• SMILES： O1CC1COC(C1=CC=C(Cl)C=C1)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 308.0370851g/mol
• Monoisotopic Mass: 308.0370851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-{Bis(4-chlorophenyl)methoxymethyl}oxirane

Introduction to 2-{Bis(4-chlorophenyl)methoxymethyl}oxirane (CAS No. 1049605-59-5)

2-{Bis(4-chlorophenyl)methoxymethyl}oxirane, identified by its CAS number 1049605-59-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This oxirane derivative, characterized by its Bis(4-chlorophenyl)methoxymethyl substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure, featuring a strained three-membered ring (oxirane), contributes to its high reactivity and versatility in chemical transformations. The presence of 4-chlorophenyl groups enhances its electronic properties, making it particularly useful in the development of advanced materials and pharmaceuticals. Recent studies have highlighted its potential in the synthesis of novel polymers and specialty chemicals, where its ability to undergo ring-opening polymerization under controlled conditions is highly advantageous.

In the realm of pharmaceutical research, 2-{Bis(4-chlorophenyl)methoxymethyl}oxirane has been explored as a precursor for the development of new therapeutic agents. Its reactivity allows for the facile introduction of various functional groups, enabling the creation of complex molecular architectures. For instance, researchers have utilized this compound to synthesize novel heterocyclic compounds that exhibit promising biological activities. These include derivatives with potential antimicrobial, anti-inflammatory, and anticancer properties.

The compound's utility extends beyond drug discovery into the realm of agrochemicals and specialty chemicals. Its structural features make it an excellent candidate for developing advanced coatings and adhesives, where its cross-linking capabilities contribute to enhanced material stability and durability. Furthermore, recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for 2-{Bis(4-chlorophenyl)methoxymethyl}oxirane, aiming to minimize waste and improve energy efficiency.

One of the most intriguing aspects of this compound is its role in catalytic processes. The oxirane ring can be selectively opened under mild conditions, allowing for precise control over molecular structure. This property has been leveraged in the development of novel catalytic systems that facilitate asymmetric synthesis, a critical step in producing enantiomerically pure pharmaceuticals. Such catalytic approaches not only enhance efficiency but also align with the growing emphasis on sustainable chemical practices.

Recent clinical trials have begun to explore the therapeutic potential of derivatives derived from 2-{Bis(4-chlorophenyl)methoxymethyl}oxirane. These studies focus on evaluating their efficacy in treating various diseases, including neurodegenerative disorders and chronic inflammatory conditions. The compound's ability to modulate biological pathways makes it a promising candidate for developing next-generation therapeutics that target complex disease mechanisms.

The synthesis of 2-{Bis(4-chlorophenyl)methoxymethyl}oxirane involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize yield and purity. These techniques not only improve production efficiency but also reduce environmental impact, aligning with global efforts to promote sustainable manufacturing practices.

The compound's stability under various conditions is another area of active research. Studies have investigated its behavior under extreme temperatures and pressures, providing insights into its potential applications in harsh environments. Additionally, researchers have explored its compatibility with different solvents and matrices, further expanding its utility in industrial applications.

In conclusion, 2-{Bis(4-chlorophenyl)methoxymethyl}oxirane (CAS No. 1049605-59-5) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties make it invaluable in pharmaceutical research, material science, and specialty chemical manufacturing. As scientific understanding advances, new applications for this versatile intermediate are likely to emerge, driving innovation and progress in these fields.